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Abstract

This application note details a robust and efficient method for the determination of flufenoxuron,
a benzoylurea insecticide, in complex honey matrices. The protocol employs a modified
QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation procedure,
followed by analysis using High-Performance Liquid Chromatography coupled with Tandem
Mass Spectrometry (LC-MS/MS). This method provides high sensitivity and selectivity for the
guantification of flufenoxuron, ensuring food safety and facilitating environmental monitoring.
The described workflow is optimized for high-throughput screening of honey samples.

Introduction

Flufenoxuron is a widely utilized insecticide and acaricide that acts by inhibiting chitin
biosynthesis in insects.[1] Its potential for accumulation in honey, a natural product consumed
globally, necessitates reliable analytical methods for its detection to safeguard consumer
health. Honey's complex composition, rich in sugars and other organic compounds, presents a
significant analytical challenge, often leading to matrix effects that can interfere with accurate
quantification.[2][3]

The QUEChERS methodology has emerged as a preferred technique for pesticide residue
analysis in various food matrices due to its simplicity, speed, and minimal solvent consumption.
[4][5] This application note provides a detailed protocol for a modified QUEChERS extraction
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and cleanup, tailored for the analysis of flufenoxuron in honey, followed by sensitive detection
with LC-MS/MS.

Experimental Protocols
Materials and Reagents

e Flufenoxuron analytical standard (>97% purity)
o Acetonitrile (HPLC grade)

o Ethyl acetate (analytical grade)

o Water (HPLC or Milli-Q grade)

e Magnesium sulfate (anhydrous)

» Sodium chloride

e Primary secondary amine (PSA) sorbent
» C18 sorbent

e Formic acid (analytical grade)

o« Ammonium formate (analytical grade)

e 50 mL polypropylene centrifuge tubes

e 15 mL polypropylene centrifuge tubes for dSPE

Syringe filters (0.22 pm)
Equipment

e High-speed centrifuge
e Vortex mixer

e Analytical balance
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o LC-MS/MS system (e.g., Agilent, Shimadzu, or equivalent) equipped with an electrospray
ionization (ESI) source

» Reversed-phase C18 analytical column (e.g., 2.1 x 50 mm, 1.8 pum)

Sample Preparation: Modified QUEChERS Protocol

o Sample Homogenization and Weighing: Weigh 5.0 g of a representative honey sample into a
50 mL polypropylene centrifuge tube.[4][6]

 Dilution: Add 10.0 mL of ultrapure water to the tube and vortex for 2 minutes to ensure
complete dissolution of the honey.[4]

o Extraction:
o Add 10.0 mL of an acetonitrile and ethyl acetate solution (70:30, v/v).[4]

o Add QUEChERS extraction salts: 4 g of anhydrous magnesium sulfate and 1 g of sodium
chloride.

o Immediately cap and shake the tube vigorously for 2 minutes.
o Centrifugation: Centrifuge the tube at 24000 rpm for 5 minutes.
o Dispersive Solid-Phase Extraction (dASPE) Cleanup:

o Transfer a 6 mL aliquot of the upper organic layer into a 15 mL dSPE tube containing 900
mg of anhydrous magnesium sulfate, 150 mg of PSA, and 150 mg of C18 sorbent.

o Vortex the dSPE tube for 1 minute.
» Final Centrifugation: Centrifuge the dSPE tube at 24000 rpm for 5 minutes.
« Filtration and Analysis:

o Take an aliquot from the supernatant and filter it through a 0.22 pum syringe filter into an
autosampler vial.

o The sample is now ready for LC-MS/MS analysis.
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LC-MS/MS Analysis

e LC Column: Zorbax SB-C18 reverse phase column (2.1x50 mm, 1.8 um) or equivalent.
» Mobile Phase:
o A: Water with 0.1% formic acid and 5 mM ammonium formate.[6]

o B: Acetonitrile/Methanol (50/50, v/v) with 0.1% formic acid and 5 mM ammonium formate.

[6]
e Flow Rate: 0.4 mL/min.[6]
e Injection Volume: 5-10 pL.
« lonization Mode: Electrospray lonization, Positive (ESI+).[4]

o Detection: Multiple Reaction Monitoring (MRM). The precursor and product ions for
flufenoxuron should be optimized. A potential transition is QI 489.1 > 158.0.[4]

Quantitative Data Summary

The following table summarizes typical performance data for the analysis of pesticides in honey
using modified QUEChERS and LC-MS/MS, which can be expected for flufenoxuron analysis.

Parameter Typical Value Reference(s)
Recovery 70-120% [71[81I9]
Repeatability (RSD) <20% [7119]

Limit of Detection (LOD) 0.0001 - 0.005 mg/kg [41[7][10]

Limit of Quantification (LOQ) 0.0002 - 0.025 mg/kg [41171[10]
Linearity (r?) >0.99 9]

Experimental Workflow Diagram
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1. Weigh 5g of Honey
into 50mL tube

2. Add 10mL Water
& Vortex

3. Add 10mL Acetonitrile/Ethyl Acetate
& QUEChERS Salts

4. Shake Vigorously
(2 min)

5. Centrifuge
(24000 rpm, 5 min)

6. Transfer 6mL of
Supernatant to dSPE tube

7. dSPE Cleanup
(PSA, C18, MgS04)
& Vortex

8. Centrifuge
(24000 rpm, 5 min)

9. Filter Supernatant
(0.22 um)

10. LC-MS/MS Analysis

End: Results

Click to download full resolution via product page

Caption: Workflow for Flufenoxuron Sample Preparation in Honey.
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Conclusion

The modified QUEChERS method coupled with LC-MS/MS analysis provides a highly effective
and efficient workflow for the determination of flufenoxuron residues in honey. The protocol is
characterized by its simplicity, speed, and high sensitivity, making it suitable for routine
monitoring and quality control in food safety laboratories. The detailed steps and expected
performance metrics outlined in this application note serve as a valuable resource for
researchers and analytical scientists.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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